Cas no 102238-70-0 (2-Naphthalen-1-YL-butan-2-OL)

• Product name: 2-Naphthalen-1-YL-butan-2-OL
• CAS No: 102238-70-0
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• MDL: MFCD00197600
• CID: 2865434
• PubChem ID: 5181295

2-Naphthalen-1-YL-butan-2-OL Chemical and Physical Properties

Names and Identifiers

• 2-naphthalen-1-ylbutan-2-ol
• 2-(Naphthalen-1-yl)butan-2-ol
• 102238-70-0
• AKOS012081988
• 2-(1-Naphthyl)-2-butanol
• SCHEMBL2482276
• starbld0045797
• 2-Naphthalen-1-YL-butan-2-OL
• 651-845-2

• MDL： MFCD00197600
• Inchi： InChI=1S/C14H16O/c1-3-14(2,15)13-10-6-8-11-7-4-5-9-12(11)13/h4-10,15H,3H2,1-2H3
• InChI Key： FDJZGGOPGHLDLC-UHFFFAOYSA-N
• SMILES： CCC(C)(C1=CC=CC2=CC=CC=C21)O

Computed Properties

• Exact Mass: 200.120115130Da
• Monoisotopic Mass: 200.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalen-1-YL-butan-2-OL

2-Naphthalen-1-YL-butan-2-OL (CAS No. 102238-70-0): A Comprehensive Guide to Properties and Applications

2-Naphthalen-1-YL-butan-2-OL (CAS No. 102238-70-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications. This aromatic alcohol, featuring a naphthalene ring system linked to a butanol moiety, serves as a valuable intermediate in various chemical syntheses. Researchers and industry professionals frequently search for terms like "2-Naphthalen-1-YL-butan-2-OL synthesis", "CAS 102238-70-0 applications", and "naphthalene derivatives in material science", reflecting the growing interest in this compound.

The molecular structure of 2-Naphthalen-1-YL-butan-2-OL combines the planar aromatic characteristics of naphthalene with the flexibility of an aliphatic alcohol chain. This hybrid structure contributes to its interesting physicochemical properties, including moderate solubility in organic solvents and specific interactions with various substrates. Recent studies have explored its potential in creating advanced materials, with particular focus on its role as a building block for liquid crystals and organic semiconductors - topics that rank highly in scientific search queries.

In pharmaceutical research, 2-Naphthalen-1-YL-butan-2-OL has emerged as a key intermediate for developing novel therapeutic agents. Its structural motif appears in several drug candidates currently under investigation, particularly in areas addressing neurological disorders and anti-inflammatory applications. The compound's ability to cross the blood-brain barrier makes it particularly interesting for CNS-targeted drug development, a hot topic in medicinal chemistry circles.

The synthesis of 2-Naphthalen-1-YL-butan-2-OL typically involves Grignard reactions or nucleophilic substitution processes starting from naphthalene derivatives. Optimization of these synthetic routes remains an active area of research, as evidenced by frequent searches for "efficient synthesis of 2-Naphthalen-1-YL-butan-2-OL" and "CAS 102238-70-0 preparation methods" in academic databases. Recent advancements have focused on developing more sustainable catalytic processes with higher yields and reduced environmental impact.

Material science applications of 2-Naphthalen-1-YL-butan-2-OL have expanded significantly in the past decade. Its incorporation into polymer matrices has been shown to enhance thermal stability and optical properties, making it valuable for creating specialty plastics and coatings. These applications align with current industry trends toward high-performance materials, explaining the surge in searches for "naphthalene-based additives for polymers" and "CAS 102238-70-0 in material engineering".

Analytical characterization of 2-Naphthalen-1-YL-butan-2-OL presents specific challenges that have become a focus of methodological development. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are frequently employed to confirm its structure and purity. The compound's unique spectral signatures have made it a subject of interest in analytical chemistry forums, with many researchers searching for "2-Naphthalen-1-YL-butan-2-OL NMR data" and "CAS 102238-70-0 spectroscopic analysis".

From a commercial perspective, the global market for 2-Naphthalen-1-YL-butan-2-OL has shown steady growth, driven by increasing demand from both pharmaceutical and material science sectors. Suppliers and manufacturers frequently update their product listings with technical specifications and application notes, responding to customer searches for "2-Naphthalen-1-YL-butan-2-OL suppliers" and "CAS 102238-70-0 price trends". The compound's niche applications have created a specialized but stable market segment.

Safety considerations for handling 2-Naphthalen-1-YL-butan-2-OL follow standard laboratory protocols for aromatic alcohols. While not classified as hazardous under most regulatory frameworks, proper ventilation and personal protective equipment are recommended during its manipulation. These safety aspects generate consistent search traffic through queries like "2-Naphthalen-1-YL-butan-2-OL safety data" and "CAS 102238-70-0 handling precautions".

Future research directions for 2-Naphthalen-1-YL-butan-2-OL appear promising, with several patent applications recently filed for novel uses in electronic materials and biomedical devices. The compound's versatility continues to attract scientific interest, as reflected in the growing number of publications and citations. Academic and industrial researchers maintain active inquiries about "emerging applications of 2-Naphthalen-1-YL-butan-2-OL" and "CAS 102238-70-0 research breakthroughs", indicating sustained relevance in chemical innovation.

Environmental fate studies of 2-Naphthalen-1-YL-butan-2-OL have become increasingly important as sustainability concerns grow in the chemical industry. Recent investigations into its biodegradation pathways and ecotoxicological profile aim to address regulatory requirements and green chemistry principles. These studies respond to market demands for "eco-friendly naphthalene derivatives" and "sustainable CAS 102238-70-0 alternatives", highlighting the compound's evolving role in environmentally conscious applications.

In conclusion, 2-Naphthalen-1-YL-butan-2-OL (CAS No. 102238-70-0) represents a fascinating case study in the intersection of fundamental organic chemistry and applied materials science. Its diverse applications, from pharmaceutical intermediates to advanced materials, coupled with ongoing research into novel properties, ensure its continued importance in scientific and industrial contexts. The compound's unique characteristics and versatility make it a subject of enduring interest, as evidenced by the persistent search trends and research activities surrounding this valuable chemical entity.